Cas no 1936063-91-0 (3-amino-4-bromo-1H-pyrrole-2-carboxylic acid)
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylic acid, 3-amino-4-bromo-
- 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid
-
- Inchi: 1S/C5H5BrN2O2/c6-2-1-8-4(3(2)7)5(9)10/h1,8H,7H2,(H,9,10)
- InChI Key: IDAJITJNCVGLNX-UHFFFAOYSA-N
- SMILES: N1C=C(Br)C(N)=C1C(O)=O
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-111485-0.05g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 95% | 0.05g |
$719.0 | 2023-10-27 | |
| Enamine | EN300-111485-0.1g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 95% | 0.1g |
$755.0 | 2023-10-27 | |
| Enamine | EN300-111485-0.25g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 95% | 0.25g |
$789.0 | 2023-10-27 | |
| Enamine | EN300-111485-0.5g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 95% | 0.5g |
$823.0 | 2023-10-27 | |
| Enamine | EN300-111485-1.0g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 1g |
$928.0 | 2023-05-25 | ||
| Enamine | EN300-111485-2.5g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 95% | 2.5g |
$1680.0 | 2023-10-27 | |
| Enamine | EN300-111485-5.0g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 5g |
$2692.0 | 2023-05-25 | ||
| Enamine | EN300-111485-10.0g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 10g |
$3992.0 | 2023-05-25 | ||
| Enamine | EN300-111485-1g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 95% | 1g |
$857.0 | 2023-10-27 | |
| Enamine | EN300-111485-5g |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid |
1936063-91-0 | 95% | 5g |
$2485.0 | 2023-10-27 |
3-amino-4-bromo-1H-pyrrole-2-carboxylic acid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid
3-Amino-4-Bromo-1H-Pyrrole-2-Carboxylic Acid (CAS No. 1936063-91-0): An Emerging Compound in Medicinal Chemistry
3-Amino-4-bromo-1H-pyrrole-2-carboxylic acid (CAS No. 1936063-91-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrole derivatives, which are known for their diverse applications in drug discovery and development. The presence of an amino group, a bromine atom, and a carboxylic acid moiety in its structure endows it with a range of chemical and biological properties that make it a valuable candidate for various therapeutic applications.
The structure of 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid is characterized by a five-membered pyrrole ring with an amino group at the 3-position, a bromine atom at the 4-position, and a carboxylic acid group at the 2-position. This arrangement provides the molecule with both electron-donating and electron-withdrawing functionalities, which can influence its reactivity and interactions with biological targets. The bromine atom, in particular, is known to enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.
Recent research has focused on exploring the potential therapeutic applications of 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid. One area of interest is its antimicrobial activity. Studies have shown that pyrrole derivatives, including those with bromine substituents, exhibit potent antibacterial and antifungal properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid effectively inhibited the growth of several Gram-positive and Gram-negative bacteria, as well as fungal strains. This makes it a promising candidate for developing new antimicrobial agents to combat drug-resistant pathogens.
In addition to its antimicrobial properties, 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid has also been investigated for its anticancer potential. Pyrrole derivatives have been shown to exhibit selective cytotoxicity against various cancer cell lines. A recent study published in *Cancer Letters* reported that 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve the inhibition of specific kinases and the induction of reactive oxygen species (ROS) production, leading to cell death.
The pharmacokinetic properties of 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid are another important aspect of its evaluation as a potential therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate plasma protein binding. These properties are crucial for ensuring that the compound can effectively reach its target site in vivo. Furthermore, preliminary toxicology studies have indicated that 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid has low toxicity at therapeutic concentrations, making it a safe candidate for further development.
The synthesis of 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid has been optimized to improve yield and purity. One common synthetic route involves the reaction of 4-bromopyrrole with an appropriate amino acid derivative under controlled conditions. The resulting product can be further purified using techniques such as column chromatography or recrystallization to obtain high-quality material suitable for biological testing. The ability to synthesize this compound efficiently is essential for advancing its development as a therapeutic agent.
Future directions in the research on 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid include further elucidation of its mechanism of action at the molecular level, optimization of its chemical structure to enhance potency and selectivity, and evaluation in preclinical models of disease. Additionally, clinical trials will be necessary to assess its safety and efficacy in humans. The interdisciplinary collaboration between chemists, biologists, and clinicians will be crucial for translating this promising compound into effective treatments for various diseases.
In conclusion, 3-amino-4-bromo-1H-pyrrole-2-carboxylic acid (CAS No. 1936063-91-0) represents an exciting area of research in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its antimicrobial and anticancer activities, combined with favorable pharmacokinetic properties, make it a valuable candidate for further development as a novel therapeutic agent.
1936063-91-0 (3-amino-4-bromo-1H-pyrrole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)